Cas no 1220033-87-3 (2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol)

• Product Name: 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol
• CAS No: 1220033-87-3
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 4688302
• Update Time: 2025-06-12

2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{[3-amino-4-(ethanesulfonyl)phenyl](methyl)amino}ethanol
• 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol

• Inchi： 1S/C11H18N2O3S/c1-3-17(15,16)11-5-4-9(8-10(11)12)13(2)6-7-14/h4-5,8,14H,3,6-7,12H2,1-2H3
• InChI Key： AAYOGKIAKQTUPQ-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1N)N(C)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 326
• Topological Polar Surface Area: 92

Additional information on 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol

Recent Advances in the Study of 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol (CAS: 1220033-87-3)

The compound 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol (CAS: 1220033-87-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and amino-ethanol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of this compound is its role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often linked to diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol exhibits selective inhibition against specific kinase targets, making it a candidate for further preclinical evaluation. The compound's ability to modulate signaling pathways has been elucidated through in vitro and in vivo studies, highlighting its therapeutic relevance.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies have shown that 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol possesses favorable absorption and distribution properties, with moderate metabolic stability. These findings are crucial for optimizing its bioavailability and ensuring its efficacy in potential clinical applications. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its metabolic pathways and identify potential metabolites.

Another area of interest is the compound's potential application in targeted drug delivery systems. Researchers have investigated its conjugation with nanoparticles and other carrier molecules to enhance its specificity and reduce off-target effects. Preliminary results suggest that such formulations could improve the compound's therapeutic index, particularly in oncology. The integration of computational modeling and structure-activity relationship (SAR) studies has further aided in the design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the development of 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol as a therapeutic agent. Issues such as potential toxicity and the need for further optimization of its chemical structure are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, the recent studies on 2-3-Amino-4-(ethylsulfonyl)methylanilino-1-ethanol (CAS: 1220033-87-3) underscore its potential as a versatile molecule in drug discovery. Its unique chemical properties and promising biological activities make it a compelling subject for future research. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field of chemical biology and medicine.